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Compound of Interest

Compound Name: OTS186935 hydrochloride

Cat. No.: B15588075 Get Quote

Technical Support Center: OTS186935
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility, handling, and mechanism of action of

OTS186935 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is OTS186935 hydrochloride and what is its mechanism of action?

OTS186935 hydrochloride is a potent and specific small molecule inhibitor of the histone

methyltransferase SUV39H2, with an IC50 of 6.49 nM.[1][2][3][4] By inhibiting SUV39H2, it

prevents the trimethylation of histone H3 at lysine 9 (H3K9me3), a key epigenetic modification

associated with transcriptional repression and heterochromatin formation.[5] OTS186935 has

been shown to regulate the production of γ-H2AX, a marker for DNA double-strand breaks,

indicating its involvement in the DNA damage response pathway.[1][2][3][4]

Q2: What are the recommended solvents and storage conditions for OTS186935
hydrochloride?

OTS186935 hydrochloride should be stored as a solid at 4°C, protected from moisture. For

creating stock solutions, DMSO is a common solvent. Once dissolved, it is recommended to
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aliquot the solution and store it at -20°C for up to one month or -80°C for up to six months to

avoid repeated freeze-thaw cycles.[1]

Q3: What is the solubility of OTS186935 hydrochloride in common laboratory solvents?

The solubility of OTS186935 hydrochloride varies depending on the solvent. Please refer to

the table below for detailed information.

Data Presentation: Solubility of OTS186935
Hydrochloride

Solvent Solubility
Molar
Concentration
(approx.)

Notes

PBS (Phosphate-

Buffered Saline)
100 mg/mL 191.46 mM

Requires

ultrasonication for

dissolution.[2]

Water 50 mg/mL 95.73 mM

Requires

ultrasonication for

dissolution.

DMSO (Dimethyl

Sulfoxide)
25 mg/mL 47.86 mM

Requires

ultrasonication for

dissolution.

Molecular Weight of OTS186935 hydrochloride is approximately 522.31 g/mol .

Troubleshooting Guides
Issue 1: Difficulty in dissolving OTS186935 hydrochloride.

Possible Cause: The compound may not be readily soluble at the desired concentration or

temperature.

Troubleshooting Steps:

Increase Sonication Time: Apply ultrasonication for a longer duration to aid dissolution.
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Gentle Warming: Gently warm the solution (e.g., in a 37°C water bath) while sonicating.

Avoid excessive heat, which could degrade the compound.

Use a Vortex Mixer: Vigorous mixing on a vortex mixer can also help to break up any

clumps and facilitate dissolution.

Prepare a More Dilute Stock Solution: If you consistently face issues, consider preparing a

less concentrated stock solution in DMSO before further dilution into aqueous buffers.

Issue 2: Precipitation of the compound after dilution in PBS or cell culture media.

Possible Cause: The aqueous solubility of OTS186935 hydrochloride is lower than its

solubility in organic solvents like DMSO. Diluting a concentrated DMSO stock into an

aqueous buffer can cause the compound to precipitate out of solution.

Troubleshooting Steps:

Perform a Pilot Solubility Test: Before preparing a large volume, test the solubility of your

desired final concentration in a small volume of the target buffer or media.

Lower the Final Concentration: If precipitation occurs, try lowering the final working

concentration of OTS186935 hydrochloride.

Increase the Percentage of Co-solvent (for in vitro assays): While not ideal for all cell

culture experiments, a slightly higher final concentration of DMSO (e.g., up to 0.5%) might

be necessary to maintain solubility. Always include a vehicle control with the same final

DMSO concentration in your experiments.

Freshly Prepare Working Solutions: Prepare the working solution in PBS or cell media

immediately before use to minimize the risk of precipitation over time.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the required amount of OTS186935 hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need 5.22 mg of

the compound.
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Add DMSO: Add the appropriate volume of high-purity, anhydrous DMSO. For 1 mL of a 10

mM solution, add 1 mL of DMSO.

Dissolve the Compound: Use a combination of vortexing and ultrasonication until the

compound is completely dissolved. Gentle warming in a 37°C water bath can be used if

necessary.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell Culture Media

Thaw Stock Solution: Thaw an aliquot of the 10 mM OTS186935 hydrochloride stock

solution in DMSO at room temperature.

Dilute into Media: Directly add the required volume of the DMSO stock solution to your pre-

warmed cell culture medium (e.g., DMEM or RPMI-1640) to achieve the desired final

concentration. It is crucial to add the stock solution to the media while gently vortexing or

swirling the tube to ensure rapid and even distribution, which can help prevent localized high

concentrations and subsequent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is as low as possible (ideally ≤ 0.1%) and consistent across all experimental

conditions, including the vehicle control.

Use Immediately: Use the freshly prepared working solution for your cell-based assays

immediately.

Signaling Pathways and Experimental Workflows
OTS186935 hydrochloride acts as a potent inhibitor of SUV39H2, a key enzyme responsible

for the trimethylation of histone H3 at lysine 9 (H3K9me3). This epigenetic mark is crucial for

gene silencing and chromatin condensation. The inhibition of SUV39H2 leads to a reduction in

H3K9me3 levels, which can affect various downstream cellular processes, including the DNA

damage response. One of the key indicators of DNA double-strand breaks is the

phosphorylation of the histone variant H2AX to form γ-H2AX. The regulation of γ-H2AX is

influenced by SUV39H2 activity, placing OTS186935 within the broader context of DNA repair
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and genome stability pathways. Furthermore, SUV39H2 has been implicated in the regulation

of the Hedgehog and AKT/FOXO signaling pathways.[6][7]
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Caption: Mechanism of action of OTS186935 hydrochloride.
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Caption: Experimental workflow for using OTS186935 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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